Cas no 1393477-05-8 (2,3-dimethyl 7-azabicyclo[2.2.1]heptane-2,3-dicarboxylate)

• Product Name: 2,3-dimethyl 7-azabicyclo[2.2.1]heptane-2,3-dicarboxylate
• CAS No: 1393477-05-8
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• MDL: MFCD22565877
• CID: 4596561
• PubChem ID: 13166887
• Update Time: 2025-05-20

2,3-dimethyl 7-azabicyclo[2.2.1]heptane-2,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethyl 7-azabicyclo[2.2.1]heptane-2,3-dicarboxylate
• 7-Azabicyclo[2.2.1]heptane-2,3-dicarboxylic acid, 2,3-dimethyl ester

• MDL： MFCD22565877
• Inchi： 1S/C10H15NO4/c1-14-9(12)7-5-3-4-6(11-5)8(7)10(13)15-2/h5-8,11H,3-4H2,1-2H3
• InChI Key： HLVPBIOZQSLXMN-UHFFFAOYSA-N
• SMILES： C12NC(CC1)C(C(OC)=O)C2C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 2,3-dimethyl 7-azabicyclo[2.2.1]heptane-2,3-dicarboxylate

2,3-Dimethyl 7-Azabicyclo[2.2.1]Heptane-2,3-Dicarboxylate: A Comprehensive Overview

The compound 2,3-dimethyl 7-azabicyclo[2.2.1]heptane-2,3-dicarboxylate, identified by the CAS number 1393477-05-8, is a bicyclic compound with significant structural and functional properties. This compound belongs to the class of bicyclic dicarboxylates, which are widely studied in organic chemistry for their unique reactivity and applications in drug design and materials science.

The structure of 2,3-dimethyl 7-azabicyclo[2.2.1]heptane-2,3-dicarboxylate consists of a bicyclo[2.2.1]heptane framework with two methyl groups at the 2 and 3 positions and a carboxylate group at each of these positions. The presence of the azabicyclo structure introduces unique electronic and steric effects, making this compound a valuable substrate for various chemical transformations.

Recent studies have highlighted the potential of bicyclic dicarboxylates in the development of novel pharmaceutical agents. The rigid bicyclic framework provides an ideal platform for designing molecules with specific bioactivities, such as enzyme inhibition or receptor binding affinity. For instance, researchers have explored the use of this compound as a precursor for synthesizing bioactive compounds with potential applications in oncology and neurodegenerative diseases.

In terms of synthesis, 7-azabicyclo[2.2.1]heptane-based compounds can be prepared through various methods, including ring-closing metathesis and organocatalytic approaches. These methods allow for precise control over the stereochemistry and functionalization of the bicyclic system, enabling the creation of enantiomerically pure derivatives with tailored properties.

The dicarboxylate functionality in 2,3-dimethyl 7-azabicyclo[2.2.1]heptane-2,3-dicarboxylate makes it a versatile building block in organic synthesis. It can undergo a range of reactions, including esterification, amidation, and coupling reactions, to generate more complex molecules with diverse applications.

From an environmental perspective, the study of bicyclic dicarboxylates has also gained attention due to their potential role in biodegradable materials and green chemistry initiatives. Researchers are investigating ways to utilize these compounds in the development of sustainable polymers and surfactants.

In conclusion, cas no 1393477-05-8, or 2,3-dimethyl 7-azabicyclo[2.2.1]heptane-2,3-dicarboxylate, represents a promising compound with diverse applications across multiple fields of chemistry and materials science. Its unique structure and functional groups make it an invaluable tool for advancing research in drug discovery, polymer chemistry, and sustainable materials development.